![3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine structure](https://ossimg.kuujia.com/scimg/867000/866546-09-0x500.png)
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108785-5g |
3-bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 95%+ | 5g |
$159 | 2021-08-06 | |
| Chemenu | CM108785-10g |
3-bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 95%+ | 10g |
$267 | 2021-08-06 | |
| Alichem | A029185322-10g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 97% | 10g |
$210.70 | 2023-08-31 | |
| Alichem | A029185322-25g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 97% | 25g |
$378.75 | 2023-08-31 | |
| TRC | B704495-10mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704495-50mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B704495-100mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 100mg |
$ 115.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GW446-200mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine |
866546-09-0 | 97% | 200mg |
83.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GW446-1g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine |
866546-09-0 | 97% | 1g |
247.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GW446-5g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine |
866546-09-0 | 97% | 5g |
980.0CNY | 2021-08-03 |
Audited Supplier
The compound 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, identified by the CAS number 866546-09-0, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and diverse applications. The presence of bromine and chlorine substituents at the 3 and 5 positions, respectively, imparts distinct electronic and steric effects, making this compound a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The heterocyclic core of this compound provides a platform for further functionalization, enabling researchers to explore its potential as a lead compound in medicinal chemistry. For instance, modifications to the substituents on the pyrrolopyridine ring have shown promise in targeting specific enzymes involved in cancer progression.
The synthesis of 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced characterization techniques such as X-ray crystallography and NMR spectroscopy. The structural elucidation of this compound has provided valuable insights into its conformational flexibility and electronic properties.
In terms of pharmacological activity, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine has demonstrated moderate inhibitory effects on several kinases, making it a candidate for further optimization in drug development pipelines. Preclinical studies have also explored its potential as an anti-inflammatory agent, with promising results indicating its ability to modulate key inflammatory pathways. These findings underscore the versatility of this compound in addressing multiple therapeutic targets.
The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine.Docking studies have revealed favorable binding modes with various protein targets, providing a rational basis for experimental validation. Additionally, quantum chemical calculations have shed light on the electronic distribution within the molecule, which is crucial for predicting its reactivity in different chemical environments.
From an industrial perspective, the synthesis and characterization of this compound align with current trends toward sustainable chemistry practices. Researchers are increasingly focusing on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. The synthesis of CAS No. 866546-09-0 is no exception; recent advancements have introduced catalytic systems that enhance reaction efficiency while reducing environmental impact.
In conclusion, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, with its unique structural features and promising biological activities, represents a valuable asset in contemporary chemical research. Its continued exploration across diverse fields will undoubtedly contribute to breakthroughs in drug discovery and material science. As research progresses, further insights into its properties will pave the way for innovative applications that benefit society at large.
